Cas no 1805270-33-0 (4-Bromo-5-fluoropyridin-3-amine)

• Product Name: 4-Bromo-5-fluoropyridin-3-amine
• CAS No: 1805270-33-0
• MF: C₅H₄BrFN₂
• MW: 191.001063346863
• CID: 4706768
• Update Time: 2025-08-05

4-Bromo-5-fluoropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-bromo-5-fluoropyridine
• 4-Bromo-5-fluoropyridin-3-amine

• Inchi： 1S/C5H4BrFN2/c6-5-3(7)1-9-2-4(5)8/h1-2H,8H2
• InChI Key： SCUURMLEBUWAMH-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=CC=1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Topological Polar Surface Area: 38.9

Additional information on 4-Bromo-5-fluoropyridin-3-amine

4-Bromo-5-fluoropyridin-3-amine (CAS No. 1805270-33-0): An Emerging Compound in Medicinal Chemistry

4-Bromo-5-fluoropyridin-3-amine (CAS No. 1805270-33-0) is a versatile and promising compound in the field of medicinal chemistry. This pyridine derivative has garnered significant attention due to its unique structural features and potential applications in drug discovery and development. The compound's bromine and fluorine substituents provide it with distinct chemical properties, making it a valuable building block for the synthesis of more complex molecules.

The 4-bromo and 5-fluoro substitutions on the pyridine ring confer specific electronic and steric effects that can influence the compound's reactivity and biological activity. These functional groups are known to enhance the lipophilicity of the molecule, which is crucial for improving cell membrane permeability and bioavailability. Additionally, the presence of these halogens can modulate the compound's binding affinity to various biological targets, such as enzymes, receptors, and transporters.

Recent studies have highlighted the potential of 4-Bromo-5-fluoropyridin-3-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against kinases, which are key enzymes involved in signal transduction pathways. This finding suggests that 4-Bromo-5-fluoropyridin-3-amine could be a valuable starting point for the development of novel kinase inhibitors, which are essential for treating diseases such as cancer and inflammatory disorders.

In another study, researchers explored the use of 4-Bromo-5-fluoropyridin-3-amine as a scaffold for designing compounds with anti-inflammatory properties. The results showed that certain derivatives of this compound effectively reduced inflammation in both in vitro and in vivo models. This research underscores the compound's potential as a lead molecule for developing new anti-inflammatory drugs.

The synthetic accessibility of 4-Bromo-5-fluoropyridin-3-amine is another factor contributing to its appeal in medicinal chemistry. Various synthetic routes have been developed to efficiently produce this compound, including metal-catalyzed cross-coupling reactions and nucleophilic aromatic substitution reactions. These methods allow for the scalable synthesis of 4-Bromo-5-fluoropyridin-3-amine, facilitating its use in high-throughput screening and lead optimization processes.

Beyond its direct applications in drug discovery, 4-Bromo-5-fluoropyridin-3-amine has also been utilized as a key intermediate in the synthesis of other bioactive molecules. For example, it has been employed in the preparation of heterocyclic compounds with diverse biological activities, such as antiviral agents and antifungal agents. The versatility of this compound as a synthetic intermediate highlights its importance in pharmaceutical research and development.

In conclusion, 4-Bromo-5-fluoropyridin-3-amine (CAS No. 1805270-33-0) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, synthetic accessibility, and demonstrated biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing drug discovery efforts.